Dipotassium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium

• CAS No.: 7778-50-9
• Product Name: Dipotassium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
• Molecular Formula: K2Cr2O7; Cr2K2O7
• Molecular Weight: 294.18 g/mol
• IUPAC Name: dipotassium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
• Standard InChI: InChI=1S/2Cr.2K.7O/q;;2*+1;;;;;;2*-1
• Standard InChIKey: KMUONIBRACKNSN-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[K+].[K+]
• Canonical SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[K+].[K+]
• Boiling Point: Decomposes at 932° F (NTP, 1992); Decomposes at about 500 °C
• Colorform: Orange-red triclinic crystals; Bright orange-red crystals
• Density: 2.676 at 77 °F (USCG, 1999); 2.676 at 25 °C/4 °C; 2.7 g/cm³
• Melting Point: 748 °F (NTP, 1992); 398 °C
• Physical Description: Potassium bichromate appears as orange red crystals. Denser than water and soluble in water. No distinctive odor. May severely irritate the eyes and respiratory tract. Avoid contact with organic materials. Noncombustible. Used in pyrotehnic displays with tungsten and iron.; ORANGE-TO-RED CRYSTALS.
• Description: Potassium Dichromate is an orange to red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Potassium dichromate is highly corrosive and is a strong oxidizing agent. This substance is used in wood preservatives, in the manufacture of pigments and in photomechanical processes, but is mainly replaced by sodium dichromate. Potassium dichromate primarily affects the respiratory tract causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Potassium dichromate is a potassium salt that is the dipotassium salt of dichromic acid. It has a role as an oxidising agent, an allergen and a sensitiser. It contains a dichromate(2-).; Potassium bichromate appears as orange red crystals. Denser than water and soluble in water. No distinctive odor. May severely irritate the eyes and respiratory tract. Avoid contact with organic materials. Noncombustible. Used in pyrotehnic displays with tungsten and iron.
• Shelf Life: Stable under recommended storage conditions.; More stable than sodium dichromate in humid conditions.
• Solubility: 10 to 50 mg/mL at 68° F (NTP, 1992); In water, 45,000 mg/L at 25 °C; Solubility in water: 4.9 g/100 cc at 0 °C; 102 g/100 cc at 100 °C; insoluble in alcohol; Saturated aqueous solution contains 4.3% at 0 °C; 11.7% at 20 °C; 20.9% at 40 °C; 50.2% at 100 °C; Solubility in water, g/100ml at 20 °C: 12 (moderate)
• Synonyms: Bichromate, Potassium; Dichromate, Potassium; K2Cr2O7; Potassium Bichromate; Potassium Dichromate
• PubChem Compound: 24502
• Last Modified: Nov 11 2021